MCPA-sodium MCPA-sodium (4-chloro-2-methylphenoxy)acetic acid is a chlorophenoxyacetic acid that is (4-chlorophenoxy)acetic acid substituted by a methyl group at position 2. It has a role as a synthetic auxin, an environmental contaminant and a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes.
2-methyl-4-chlorophenoxyacetic acid or MCPA is a powerful, selective, widely used phenoxy herbicide. It controls broadleaf weeds, including thistle and dock, in cereal crops and pasture. It is selective for plants with broad leaves, and this includes most deciduous trees. Clovers are tolerant at moderate application levels. It is currently classified as a restricted use pesticide in the United States.
A powerful herbicide used as a selective weed killer.
Brand Name: Vulcanchem
CAS No.: 3653-48-3
VCID: VC21251958
InChI: InChI=1S/C9H9ClO3.Na/c1-6-4-7(10)2-3-8(6)13-5-9(11)12;/h2-4H,5H2,1H3,(H,11,12);
SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)[O-].[Na+]
Molecular Formula: C9H9ClNaO3
Molecular Weight: 223.61 g/mol

MCPA-sodium

CAS No.: 3653-48-3

Cat. No.: VC21251958

Molecular Formula: C9H9ClNaO3

Molecular Weight: 223.61 g/mol

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MCPA-sodium - 3653-48-3

Specification

Description (4-chloro-2-methylphenoxy)acetic acid is a chlorophenoxyacetic acid that is (4-chlorophenoxy)acetic acid substituted by a methyl group at position 2. It has a role as a synthetic auxin, an environmental contaminant and a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes.
2-methyl-4-chlorophenoxyacetic acid or MCPA is a powerful, selective, widely used phenoxy herbicide. It controls broadleaf weeds, including thistle and dock, in cereal crops and pasture. It is selective for plants with broad leaves, and this includes most deciduous trees. Clovers are tolerant at moderate application levels. It is currently classified as a restricted use pesticide in the United States.
A powerful herbicide used as a selective weed killer.
CAS No. 3653-48-3
Molecular Formula C9H9ClNaO3
Molecular Weight 223.61 g/mol
IUPAC Name 2-(4-chloro-2-methylphenoxy)acetic acid
Standard InChI InChI=1S/C9H9ClO3.Na/c1-6-4-7(10)2-3-8(6)13-5-9(11)12;/h2-4H,5H2,1H3,(H,11,12);
Standard InChI Key PMNFTMSSBYQNTK-UHFFFAOYSA-N
Isomeric SMILES CC1=C(C=CC(=C1)Cl)OCC(=O)[O-].[Na+]
Impurities The technical grade might contain 3-40% 6-chloro-2-methylphenoxyacetic acid. The hormone-type herbicide, commercial grade contains 4% of 4-chloro-o-cresol.
SMILES CC1=C(C=CC(=C1)Cl)OCC(=O)[O-].[Na+]
Canonical SMILES CC1=C(C=CC(=C1)Cl)OCC(=O)O.[Na]
Colorform White to light brown solid flakes, crystal powder or liquid.
Plates from benzene or toluene
White crystalline solid (pure compd)
Colorless crystalline solid (pure)
Melting Point 118-119 °C
Melting point: 115-117 °C /technical grade MCPA/
113-119 °C

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